Cas no 1232838-02-6 ([3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine)
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- [5-(4-tert-butylphenyl)-1H-pyrazol-3-yl]methanamine
- [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
- 1-[5-(4-tert-butylphenyl)-1H-pyrazol-3-yl]methana mine
-
- Inchi: 1S/C14H19N3/c1-14(2,3)11-6-4-10(5-7-11)13-8-12(9-15)16-17-13/h4-8H,9,15H2,1-3H3,(H,16,17)
- InChI Key: DEIROMCSJBBRSH-UHFFFAOYSA-N
- SMILES: N1C(CN)=CC(C2C=CC(=CC=2)C(C)(C)C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 238
- XLogP3: 2.4
- Topological Polar Surface Area: 54.7
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768036-0.05g |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 0.05g |
$168.0 | 2023-06-06 | |
| Enamine | EN300-768036-0.1g |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 0.1g |
$252.0 | 2023-06-06 | |
| Enamine | EN300-768036-0.25g |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 0.25g |
$361.0 | 2023-06-06 | |
| Enamine | EN300-768036-0.5g |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 0.5g |
$569.0 | 2023-06-06 | |
| Enamine | EN300-768036-1.0g |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 1g |
$728.0 | 2023-06-06 | |
| Enamine | EN300-768036-2.5g |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 2.5g |
$1428.0 | 2023-06-06 | |
| Enamine | EN300-768036-5.0g |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 5g |
$2110.0 | 2023-06-06 | |
| Enamine | EN300-768036-10.0g |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 10g |
$3131.0 | 2023-06-06 | |
| Aaron | AR02923E-50mg |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 50mg |
$256.00 | 2023-12-16 | |
| Aaron | AR02923E-100mg |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine |
1232838-02-6 | 95% | 100mg |
$372.00 | 2023-12-16 |
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
Professional Introduction to [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine (CAS No: 1232838-02-6)
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound, identified by the CAS number 1232838-02-6, has garnered attention due to its role as a key intermediate in synthesizing various biologically active molecules. The presence of a pyrazole core and a tert-butylphenyl substituent makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.
The< strong>pyrazole scaffold is particularly noteworthy in medicinal chemistry due to its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a< strong>tert-butylphenyl group at the 4-position of the pyrazole ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological investigation.
In recent years, there has been a surge in research focusing on developing small-molecule inhibitors targeting specific enzymatic pathways involved in cancer progression. [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine has been identified as a promising lead compound in this context. Studies have demonstrated its ability to interact with various kinases and enzymes, potentially modulating critical signaling pathways. For instance, preliminary in vitro assays suggest that this compound may inhibit the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and certain types of cancer.
The< strong>tert-butyl substituent plays a crucial role in determining the pharmacokinetic profile of [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine. This group not only increases the molecular weight but also enhances binding affinity to biological targets. Additionally, it provides steric hindrance, which can prevent unwanted interactions with off-target proteins. These properties make it an ideal candidate for structure-based drug design, where optimizing binding interactions is paramount.
Advances in computational chemistry have further accelerated the development of novel derivatives of [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine. Molecular docking studies have been conducted to predict binding modes and affinity for various biological targets. These simulations have guided the synthesis of more potent analogs with improved pharmacological profiles. For example, modifications at the 5-position of the pyrazole ring have led to compounds with enhanced selectivity and reduced toxicity.
The synthesis of [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine involves multi-step organic reactions, typically starting from commercially available precursors such as 4-tert-butylaniline and 5-bromopyrazole. The reaction sequence often includes condensation reactions followed by functional group transformations to introduce the amine moiety at the appropriate position. Recent improvements in synthetic methodologies have enabled higher yields and purities, facilitating further downstream applications.
In conclusion, [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine (CAS No: 1232838-02-6) represents a valuable asset in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for developing new therapeutic agents. Ongoing studies continue to explore its pharmacological properties and applications in treating various diseases, particularly cancer and inflammatory disorders. As research progresses, this compound is expected to play an increasingly significant role in drug discovery and development.
1232838-02-6 ([3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)